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Introduction

(+)-Benalaxyl, also known as Benalaxyl-M, is the dextrorotatory (R)-enantiomer of the
phenylamide fungicide benalaxyl. It is a systemic fungicide with protective, curative, and
eradicant properties. Its primary mode of action is the disruption of fungal nucleic acid
synthesis through the inhibition of RNA polymerase I.[1] As the more biologically active isomer,
(+)-Benalaxyl offers targeted and efficient control of various fungal pathogens, particularly
Oomycetes.[2]

These application notes provide a comprehensive overview of the formulation of (+)-Benalaxyl
for agricultural use, including its physicochemical properties, common formulations, and
detailed protocols for efficacy testing and residue analysis.

Physicochemical Properties of (+)-Benalaxyl

A summary of the key physicochemical properties of the active ingredient is presented in Table
1. This data is essential for formulation development, ensuring stability, and predicting
environmental fate.
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Property Value Reference

methyl N-(2,6-dimethylphenyl)-
IUPAC Name , [3]
N-(phenylacetyl)-D-alaninate

CAS Registry No. 98243-83-5 [3]
Molecular Formula C20H23NO3 [1]
Molecular Weight 325.4 g/mol [1]
Physical State White crystalline solid [1]
Metting Point .76.8 °(.3 (Technical active o
ingredient)
Relative Density 1.181 g/mL at 20 °C [1]
FRAC MoA Class 4 [2]

Formulations for Agricultural Use

(+)-Benalaxyl is typically formulated as wettable powders (WP), suspension concentrates
(SC), or emulsifiable concentrates (EC) for agricultural applications.[1][2] To broaden the
spectrum of activity and manage resistance, it is frequently co-formulated with protectant
fungicides such as mancozeb, chlorothalonil, or copper compounds.[1][4] A common and
effective combination is a wettable powder containing (+)-Benalaxyl and mancozeb.

Example Formulation: (+)-Benalaxyl 4% + Mancozeb
65% WP

This wettable powder formulation combines the systemic activity of (+)-Benalaxyl with the
multi-site contact action of mancozeb, providing robust control of diseases like downy mildew.

[5]16]
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Component Concentration (% wiw) Function

Systemic Fungicide (Active

(+)-Benalaxyl (Benalaxyl-M) 4.00 ]
Ingredient)
Contact Fungicide (Active
Mancozeb 65.00 )
Ingredient)
Wetting and Dispersing Agents ~ 10.00 - 15.00 Facilitate suspension in water
Inert Carrier (e.g., Kaolin, ) ]
Balance to 100 Diluent and carrier

Silica)

Application Recommendations

(+)-Benalaxyl formulations are effective against a range of fungal diseases in various crops.
Table 3 summarizes recommended application rates and target pathogens.

. Application
Target . Formulation
Crop Disease Rate
Pathogen Example .
(Formulation)

4% (+)-Benalaxyl

Plasmopara ] 2,750 - 5,500
Grapes - Downy Mildew + 65%
viticola g/ha
Mancozeb WP
8% Benalaxyl +
Pseudoperonosp ] 2,500 - 3,000
Cucumber ) Downy Mildew 65% Mancozeb
ora cubensis g/ha
WP
Phytophthora ) Various WP/SC )
Tomatoes ) Late Blight ) 0.24 kg a.i./ha
infestans formulations
Phytophthora ] Various WP 0.24 - 0.48 kg
Potatoes ] Late Blight ) )
infestans formulations a.i./ha

Efficacy Data

The synergistic combination of (+)-Benalaxyl and mancozeb has demonstrated high efficacy in
controlling downy mildew. Field trials on cucumber with an 8% Benalaxyl + 65% Mancozeb WP
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formulation showed significant disease control.[7]

Disease Control ]
Treatment (g/ha) (%) Yield Increase (%) Reference
(V]

Benalaxyl 8% +
Mancozeb 65% WP 84.4 28.3 [7]
@ 2500

Benalaxyl 8% +
Mancozeb 65% WP 85.4 30.0 [7]
@ 3000

Dissipation and Residue Data

Understanding the dissipation kinetics and residue levels of (+)-Benalaxyl is crucial for
establishing pre-harvest intervals (PHIs) and ensuring food safety.

Dissipation in Grapes

A study on a 4% (+)-Benalaxyl + 65% Mancozeb WP formulation applied to grapes showed
the following dissipation kinetics:

Active Ingredient Half-life (T1/2) in days Reference
(+)-Benalaxyl 2.59-2.79 [5]
Mancozeb 3.86 - 4.93 [5]

Residue Levels in Crops

Supervised trials have determined the residue levels of benalaxyl in various crops.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.researchgate.net/profile/Nikhil-Ashtekar/publication/377435006_The_Synergistic_Effect_of_Benalaxyl_8_and_Mancozeb_65_Wp_in_Combating_Downy_Mildew_of_Cucumber_Synergistic_effect_of_Benalaxyl_8_and_Mancozeb_65_WP_in_combating_Downy_mildew_of_Cucumber/links/65a691e05582153a682b9705/The-Synergistic-Effect-of-Benalaxyl-8-and-Mancozeb-65-Wp-in-Combating-Downy-Mildew-of-Cucumber-Synergistic-effect-of-Benalaxyl-8-and-Mancozeb-65-WP-in-combating-Downy-mildew-of-Cucumber.pdf
https://www.researchgate.net/profile/Nikhil-Ashtekar/publication/377435006_The_Synergistic_Effect_of_Benalaxyl_8_and_Mancozeb_65_Wp_in_Combating_Downy_Mildew_of_Cucumber_Synergistic_effect_of_Benalaxyl_8_and_Mancozeb_65_WP_in_combating_Downy_mildew_of_Cucumber/links/65a691e05582153a682b9705/The-Synergistic-Effect-of-Benalaxyl-8-and-Mancozeb-65-Wp-in-Combating-Downy-Mildew-of-Cucumber-Synergistic-effect-of-Benalaxyl-8-and-Mancozeb-65-WP-in-combating-Downy-mildew-of-Cucumber.pdf
https://www.researchgate.net/profile/Nikhil-Ashtekar/publication/377435006_The_Synergistic_Effect_of_Benalaxyl_8_and_Mancozeb_65_Wp_in_Combating_Downy_Mildew_of_Cucumber_Synergistic_effect_of_Benalaxyl_8_and_Mancozeb_65_WP_in_combating_Downy_mildew_of_Cucumber/links/65a691e05582153a682b9705/The-Synergistic-Effect-of-Benalaxyl-8-and-Mancozeb-65-Wp-in-Combating-Downy-Mildew-of-Cucumber-Synergistic-effect-of-Benalaxyl-8-and-Mancozeb-65-WP-in-combating-Downy-mildew-of-Cucumber.pdf
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23052585/
https://pubmed.ncbi.nlm.nih.gov/23052585/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Application Residue
Crop Formulation Rate (kg PHI (days) Range Reference
a.i./ha) (mgl/kg)
Grapes WP Not specified 7 0.055-0.17 [8]
Tomatoes WP 0.24 7 <0.1 [8]

Experimental Protocols

Protocol 1: Evaluation of Fungicidal Efficacy against
Downy Mildew (Plasmopara viticola) in Grapes

Obijective: To assess the in-field efficacy of a (+)-Benalaxyl formulation in controlling grape
downy mildew.

Materials:

Grape vines susceptible to downy mildew.

(+)-Benalaxyl formulation (e.g., 4% (+)-Benalaxyl + 65% Mancozeb WP).

Knapsack sprayer.

Water.

Control (untreated) and standard fungicide plots.

Disease assessment scale (e.g., 0-9 scale).
Methodology:

o Trial Setup: Establish a randomized complete block design with a minimum of three
replications per treatment. Each plot should contain a specified number of vines.

e Inoculum: Rely on natural infection or, for more controlled studies, prepare a sporangial
suspension of Plasmopara viticola for artificial inoculation.
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» Fungicide Application:

o Prepare the spray solution by suspending the required amount of the (+)-Benalaxyl
formulation in water according to the manufacturer's recommendations and the target
application rate (e.g., 2,750 g/ha).[5]

o Apply the fungicide as a foliar spray, ensuring thorough coverage of the vines.[1]

o The first application should be initiated upon the first appearance of disease symptoms or
based on a predictive model.[9]

o Subsequent applications should be made at 7-day intervals for a total of three
applications.[9]

e Disease Assessment:

o Assess disease severity on leaves and bunches at regular intervals after the final
application.

o Calculate the Percent Disease Index (PDI) using a standardized formula.

o Determine the Area Under the Disease Progress Curve (AUDPC) to evaluate the overall
disease development.[9]

o Data Analysis: Statistically analyze the PDI and AUDPC data to determine the significance of
differences between treatments.

Protocol 2: Determination of (+)-Benalaxyl Residues in
Grapes by Gas Chromatography

Objective: To quantify the residue of (+)-Benalaxyl in grape samples following field application.
Materials:
o Grape samples from treated and control plots.

e Homogenizer.
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e Centrifuge.

¢ Solid-Phase Extraction (SPE) cartridges (e.g., Graphitized Carbon Black/Primary Secondary
Amine - GCB/PSA).[10]

o Extraction solvents: Acetone, n-hexane, ethyl acetate.[10]
» Elution solvent: Acetonitrile:toluene (3:1, v/v).[10]

o Gas chromatograph with a Nitrogen-Phosphorus Detector (GC-NPD) or an lon Trap Mass
Spectrometer (GC-ITMS).[8][10]

o (+)-Benalaxyl analytical standard.
Methodology:
e Sample Preparation:
o Homogenize a representative sample of grapes.
o Weigh a subsample (e.g., 10 g) into a centrifuge tube.

o Extraction:

o

Add acetone and homogenize further.

[¢]

Partition the extract with n-hexane.[8]

o

Alternatively, extract with ethyl acetate:hexane (1:1, v/v).[10]

[e]

Centrifuge and collect the organic phase.

e Clean-up:

[¢]

Pass the extract through a GCB/PSA SPE cartridge.

[¢]

Elute the analyte with acetonitrile:toluene.[10]

[e]

Evaporate the eluate to near dryness and reconstitute in a suitable solvent for injection.
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e GC Analysis:

o

Inject the prepared sample into the GC-NPD or GC-ITMS system.

[¢]

Use a suitable capillary column for separation.

Quantify the (+)-Benalaxyl concentration by comparing the peak area to a calibration

[¢]

curve prepared from the analytical standard.

The Limit of Quantification (LOQ) for this method can be as low as 0.01-0.02 mg/kg.[8][10]

[¢]

Visualizations
Signaling Pathway of (+)-Benalaxyl Action

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report09/Benalaxyl.pdf
https://www.researchgate.net/publication/26646543_Multiresidue_determination_of_11_new_fungicides_in_grapes_and_wines_by_liquid-liquid_extractionclean-up_and_programmable_temperature_vaporization_injection_with_analyte_protectantsgas_chromatographyio
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

(+)-Benalaxyl

Fungal Cell

Nucleolus

RNA Polymerase |

pre-rRNA Synthesis
(Inhibited)

Ribosome Biogenesis
(Disrupted)

Induces Nucleolar Stress

Protein Synthesis

(Inhibited) Apoptosis

Fungal Cell Growth
(Inhibited)

Click to download full resolution via product page

Caption: Mechanism of action of (+)-Benalaxyl in a fungal cell.
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Experimental Workflow for Efficacy Testing
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Caption: Workflow for evaluating the fungicidal efficacy of (+)-Benalaxyl.
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Logical Relationship for Residue Analysis
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Caption: Key steps in the residue analysis of (+)-Benalaxyl in crops.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667975#formulation-of-benalaxyl-for-agricultural-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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